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Compound of Interest

Compound Name:
2-Hydroxy-3-(morpholin-4-

yl)propanoic acid

Cat. No.: B13252725

Get Quote

Executive Summary & Scope
Morpholine hydroxy acids represent a critical structural class in pharmaceutical research, often

appearing as active pharmaceutical ingredients (APIs), synthetic intermediates, or oxidative

metabolites (e.g., ring-opened products of morpholine-containing drugs like gefitinib or

linezolid).

This guide compares the fragmentation behaviors of two distinct structural subclasses:

Class A: Intact Morpholine Ring Derivatives (Morpholine ring + Hydroxy acid side chain).

Class B: Ring-Opened Metabolites (Linear N-substituted hydroxy acids resulting from

oxidative cleavage).

Key Differentiator: The stability of the morpholine ring cation (

86) versus the facile water loss characteristic of the linear hydroxy acid chain.

Experimental Configuration (Protocol)
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To ensure reproducible fragmentation data, the following experimental setup is recommended.

This protocol prioritizes Electrospray Ionization (ESI) due to the polarity of hydroxy acids.

Standardized LC-MS/MS Protocol
Parameter Setting / Description Rationale

Ionization Mode ESI Positive (+) & Negative (-)

Pos (+): Protonation of

morpholine N (High PA).[1]

Neg (-): Deprotonation of

Carboxylic Acid (COOH).

Mobile Phase A 0.1% Formic Acid in Water

Promotes ionization (

) for the basic morpholine

nitrogen.

Mobile Phase B Acetonitrile (MeCN)
Aprotic solvent favors

desolvation.

Collision Energy Stepped (15, 30, 45 eV)

Low CE preserves the

molecular ion; High CE reveals

ring cleavage.

Analyzer Q-TOF or Orbitrap (High Res)

Required to distinguish

isobaric losses (e.g., CO vs.

C2H4).

Critical Control: Always run a blank solvent injection and a structural isomer standard (e.g., a

piperazine analogue) to validate system cleanliness and fragmentation specificity.

Fragmentation Mechanisms & Pathways[2][3][4][5]
[6]
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Class A: Intact Morpholine Ring with Hydroxy Acid Side
Chain
Structure: A morpholine ring nitrogen-bonded to an alkyl chain containing -OH and -COOH

groups.

Primary Driver: The basic nitrogen atom captures the proton (

). Fragmentation is driven by charge-remote and charge-proximal effects.

Neutral Loss of Water (

, -18 Da):

Mechanism: E1-like elimination from the hydroxyl group, often assisted by the neighboring

carbonyl or the morpholine nitrogen (anchimeric assistance).

Observation: Dominant in low CE spectra.

Morpholine Ring Cleavage (Cross-Ring):

Mechanism: Retro-Diels-Alder (RDA) type cleavage or internal elimination.

Diagnostic Ion:

86 (protonated morpholine) or

100 (N-methyl morpholine).

Alpha-Cleavage (Side Chain):

Cleavage adjacent to the morpholine nitrogen yielding the iminium ion.

Class B: Ring-Opened Metabolites (Oxidative Cleavage)
Structure: Linear chains (e.g., (2-hydroxyethoxy)acetic acid derivatives) formed by metabolic

oxidation of the morpholine C-C bonds.
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Primary Driver: The loss of the cyclic constraint allows for rapid sequential losses of small

neutrals.

Decarboxylation (

, -44 Da):

Observation: Prominent in ESI(-) mode.

Sequential Ethylene Oxide Loss:

The "opened" morpholine chain often mimics PEG (polyethylene glycol) fragmentation,

losing

units (-44 Da).

Visualization of Fragmentation Pathways[3][6][7]
The following diagram illustrates the divergent pathways for an intact morpholine derivative

versus its ring-opened metabolite.
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Precursor: Morpholine Hydroxy Acid
[M+H]+

Pathway A: Intact Ring
(Side Chain Frag)

Low CE

Pathway B: Ring-Opened
(Metabolic/Oxidative)

Metabolite Sample

[M+H - H2O]+
(Dehydration)

-18 Da

Alpha-Cleavage
(Loss of Acid Chain)

Diagnostic Ion
m/z 86 (C4H8NO+)

High CE

[M-H - CO2]-
(Decarboxylation)

Neg Mode

Chain Scission
(Loss of C2H4O)

Pos Mode

Click to download full resolution via product page

Caption: Divergent fragmentation logic: Intact rings yield m/z 86; opened metabolites favor

chain scission.

Comparative Data: Diagnostic Ions
The table below summarizes the key spectral differences to distinguish between these

structural isomers.
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Feature
Intact Morpholine
Derivative

Ring-Opened Metabolite

Base Peak (ESI+) or

Diagnostic Fragment
86.0600 (

)

105 or 119 (Linear chain

fragments)

Neutral Losses
(18),

(46)

(44),

(44)

N-Oxide Distinction N/A

N-Oxides show

(Loss of O) vs. Hydroxy acids

which show

(Loss of

).[1]

Isotopic Pattern Standard Standard

Differentiation Strategy (Self-Validating Protocol)
To confirm if a metabolite is a Hydroxylated Morpholine (Ring Intact) or a Ring-Opened Acid:

Check for

86: Apply high collision energy (40-50 eV). If

86 is absent, the ring is likely opened.

Deuterium Exchange: Perform analysis in

.

Hydroxy Acid: Number of exchangeable protons = 2 (-OH, -COOH).
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N-Oxide: Number of exchangeable protons = 0 (if no other OH present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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